epipodophyllotoxin

• CAS No.: 4375-07-9
• Product Name: epipodophyllotoxin
• Molecular Formula: C22H22O8
• Molecular Weight: 414.4 g/mol
• IUPAC Name: (5S,5aR,8aR,9R)-5-hydroxy-9-(3,4,5-trimethoxyphenyl)-5a,6,8a,9-tetrahydro-5H-[2]benzofuro[5,6-f][1,3]benzodioxol-8-one
• Standard InChI: InChI=1S/C22H22O8/c1-25-16-4-10(5-17(26-2)21(16)27-3)18-11-6-14-15(30-9-29-14)7-12(11)20(23)13-8-28-22(24)19(13)18/h4-7,13,18-20,23H,8-9H2,1-3H3/t13-,18+,19-,20+/m0/s1
• Standard InChIKey: YJGVMLPVUAXIQN-LGWHJFRWSA-N
• Isomeric SMILES: COC1=CC(=CC(=C1OC)OC)[C@H]2[C@@H]3[C@H](COC3=O)[C@@H](C4=CC5=C(C=C24)OCO5)O
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C2C3C(COC3=O)C(C4=CC5=C(C=C24)OCO5)O
• Description: A lignan (LIGNANS) found in PODOPHYLLIN resin from the roots of PODOPHYLLUM plants. It is a potent spindle poison, toxic if taken internally, and has been used as a cathartic. It is very irritating to skin and mucous membranes, has keratolytic actions, has been used to treat warts and keratoses, and may have antineoplastic properties, as do some of its congeners and derivatives.
• Synonyms: Condyline; Condylox; CPH86; Epipodophyllotoxin; Podocon-25; Podofilm; Podofilox; Podophyllotoxin; Podophyllotoxin, (5R-(5 alpha,5a alpha,8a alpha,9 alpha))-Isomer; Podophyllotoxin, (5R-(5 alpha,5a alpha,8a alpha,9 beta))-Isomer; Podophyllotoxin, (5R-(5 alpha,5a alpha,8a beta,9 alpha))-Isomer; Podophyllotoxin, (5R-(5 alpha,5a beta,8a alpha,9 beta))-Isomer; Wartec; Warticon
• PubChem Compound: 105111
• Last Modified: Nov 11 2021